![molecular formula C20H21N5O7 B2600254 2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate CAS No. 1396885-99-6](/img/structure/B2600254.png)
2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate is a useful research compound. Its molecular formula is C20H21N5O7 and its molecular weight is 443.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Azetidine and Oxadiazole Derivatives in Research
Azetidine and oxadiazole derivatives are crucial in the synthesis and study of heterocyclic compounds, serving as key intermediates in the development of new chemical entities with potential therapeutic and material applications. Research in this area focuses on exploring the reactivity, stability, and transformation of these compounds to harness their unique properties for innovative applications.
For instance, studies on β-lactam-4-ylidene derivatives, closely related to the compound , reveal their potential in forming azetinone structures, indicating a pathway for synthesizing novel heterocyclic compounds (Zoghbi & Warkentin, 1992). Additionally, research on carbamoyl radicals derived from oxime oxalate amides highlights their utility in creating β- and γ-lactams, further demonstrating the versatility of these chemical frameworks in synthesizing structurally diverse molecules (Scanlan, Slawin, & Walton, 2004).
Neurogenic Potential and Biological Activities
The exploration of novel N-acetyl bioisosteres of melatonin showcases the integration of oxadiazole derivatives into biologically active molecules. These compounds exhibit promising results in promoting the differentiation of neural stem cells, underscoring their potential in neurogenesis and possibly offering new avenues for treating neurodegenerative diseases (de la Fuente Revenga et al., 2015).
Antimicrobial and Antibacterial Properties
Further research into benzimidazole derivatives, including oxadiazole functionalities, demonstrates significant antimicrobial and antibacterial activities. These studies contribute to the development of new antimicrobial agents, addressing the urgent need for novel treatments against resistant microbial strains (Devi, Shahnaz, & Prasad, 2022).
Synthesis Techniques and Structural Analysis
Innovative synthesis techniques and structural analyses of oxadiazole derivatives provide critical insights into the design and development of new compounds. For example, an NMR study of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety offers valuable information on the structural characteristics of these compounds, facilitating their application in various scientific domains (Li Ying-jun, 2012).
Properties
IUPAC Name |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3.C2H2O4/c1-12-7-15(21-25-12)19-17(24)11-23-9-14(10-23)18-20-16(22-26-18)8-13-5-3-2-4-6-13;3-1(4)2(5)6/h2-7,14H,8-11H2,1H3,(H,19,21,24);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZFGXVUZHFLQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CN2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.